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2,3,3',4,4',5,5',6-Octachloro-1,1'-

biphenyl-13C12

Cat. No.: B15553003

Get Quote

In the realm of environmental monitoring and food safety, the accurate quantification of

polychlorinated biphenyls (PCBs) is paramount. These persistent organic pollutants (POPs)

pose significant health risks, necessitating robust and reliable analytical methods. The

cornerstone of generating defensible data is a comprehensive method validation, a process

critically dependent on the proper use of Certified Reference Materials (CRMs). This guide

provides an in-depth comparison of available CRMs for PCB analysis, offering field-proven

insights and detailed experimental protocols to aid researchers, scientists, and drug

development professionals in ensuring the scientific integrity of their results.

The Indispensable Role of CRMs in Method
Validation
Method validation is the documented process that demonstrates an analytical procedure is

suitable for its intended purpose.[1] For PCB analysis, this involves assessing key performance

characteristics such as accuracy, precision, linearity, and sensitivity. CRMs are homogeneous

and stable materials with one or more certified property values, accompanied by an uncertainty

and a statement of metrological traceability.[2][3] Their use is fundamental to establishing the
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accuracy and traceability of analytical measurements to national and international standards, a

core requirement for laboratories accredited under ISO/IEC 17025.[4]

The causality behind using CRMs is straightforward: they provide a benchmark of known

composition against which an analytical method's performance can be objectively evaluated.

By analyzing a CRM and comparing the obtained results with the certified values, laboratories

can quantify the bias and precision of their measurements, thereby ensuring the reliability of

the data generated for unknown samples.

A Comparative Overview of Certified Reference
Materials for PCB Analysis
The selection of an appropriate CRM is a critical decision that depends on the specific

analytical method being validated and the nature of the samples being analyzed. The primary

distinction lies between solution-based CRMs and matrix-matched CRMs.

Solution-Based CRMs
Solution-based CRMs consist of purified PCB congeners or Aroclor mixtures dissolved in a

high-purity solvent. These are invaluable for:

Instrument Calibration: Establishing the relationship between the instrument signal and the

analyte concentration.

Linearity Assessment: Evaluating the method's ability to produce results that are directly

proportional to the concentration of the analyte over a given range.

Congener Identification: Verifying the retention times of individual PCB congeners.

Table 1: Comparison of Representative Solution-Based CRMs for PCB Analysis
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Certified Reference
Material

Description
Certified Analytes
(Examples)

Intended Use

NIST SRM 2276

Three Planar PCB

Congeners in

Isooctane[5]

PCB 77, PCB 126,

PCB 169

Calibration of

chromatographic

instrumentation

NIST SRM 2262

Chlorinated Biphenyl

Congeners in 2,2,4-

Trimethylpentane

15 PCB congeners

Verifying

chromatographic

separations and

detector response

ERM®-AC809 PCBs in Iso-octane

7 indicator PCBs (28,

52, 101, 118, 138,

153, 180)

Calibration and quality

control

Matrix-Matched CRMs
Matrix-matched CRMs are materials that closely resemble the actual samples being analyzed,

such as soil, sediment, or biological tissues, containing certified concentrations of PCBs. These

are essential for:

Method Accuracy and Precision Assessment: Evaluating the entire analytical procedure,

including extraction, cleanup, and analysis, under conditions that mimic real-world samples.

Assessing Matrix Effects: Determining the influence of other components in the sample

matrix on the analytical signal of the target PCBs.

Evaluating Extraction Efficiency: Quantifying the recovery of PCBs from the sample matrix.

Table 2: Comparison of Representative Matrix-Matched CRMs for PCB Analysis
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Certified Reference
Material

Matrix Type
Certified Analytes
(Examples)

Intended Use

NIST SRM 1944

New York/New Jersey

Waterway Sediment[5]

[6]

Multiple PCB

congeners, PAHs,

pesticides

Evaluating analytical

methods for marine

sediment and similar

matrices

BAM-U019
Polychlorinated

Biphenyls in Soil[3][7]
10 PCB congeners

Verification of

analytical procedures

for PCBs in soils and

sediments

NIST SRM 1945 Whale Blubber[8]

Multiple PCB

congeners, pesticides,

PBDEs

Evaluating analytical

methods for biological

tissues

ERM®-CC537
PCBs in

Contaminated Soil
7 indicator PCBs

Method validation and

quality control for soil

analysis

Experimental Protocols for Method Validation using
CRMs
A robust method validation protocol is a self-validating system, where each step is designed to

ensure the integrity of the final results. The following are detailed, step-by-step methodologies

for key validation experiments.

Experimental Workflow for PCB Analysis Method
Validation
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Phase 1: Initial Setup & Calibration

Phase 2: Method Performance Evaluation

Phase 3: Sensitivity & Uncertainty

Phase 4: Validation Reporting
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Caption: Interdependence of method validation parameters.
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Conclusion
The judicious selection and correct use of certified reference materials are non-negotiable for

the robust validation of PCB analysis methods. This guide has provided a comparative

overview of available CRMs and detailed experimental protocols to empower researchers to

generate high-quality, defensible data. By adhering to these principles of scientific integrity, the

analytical community can ensure the reliability of PCB measurements, which are crucial for

protecting human health and the environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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